Cas no 124556-72-5 (1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-phenyl-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-phenyl-
• CAS No: 124556-72-5
• MF: C₁₅H₁₀N₄O
• MW: 262.266102313995
• CID: 191336
• PubChem ID: 3079194
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-phenyl-
• 2-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-3-one
• 1,2,4-Triazolo(3,4-a)phthalazin-3(2H)-one, 2-phenyl-
• 2-Phenyl-1,2,4-triazolo(3,4-a)phthalazin-3(2H)-one
• DTXSID70154428
• 124556-72-5

• Inchi： 1S/C15H10N4O/c20-15-18(12-7-2-1-3-8-12)17-14-13-9-5-4-6-11(13)10-16-19(14)15/h1-10H
• InChI Key： KFPYRKKORQVSBJ-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)N=C2C3C=CC=CC=3C=NN21

Computed Properties

• Exact Mass: 262.0856
• Monoisotopic Mass: 262.085461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.39
• Boiling Point: 425.7°C at 760 mmHg
• Flash Point: 211.3°C
• Refractive Index: 1.745
• PSA: 48.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines